Cas no 2172344-91-9 (1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2172344-91-9
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6006629
• PubChem ID: 165569078
• Update Time: 2025-06-15

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid
• EN300-1523653
• 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]-3-methylazetidine-3-carboxylic acid
• 2172344-91-9

• Inchi： 1S/C25H26N2O5/c1-24(22(29)30)14-27(15-24)21(28)25(11-6-12-25)26-23(31)32-13-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20H,6,11-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： PTYQEESQXIMXQJ-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)(C)C1

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid: A Versatile Building Block in Medicinal Chemistry

CAS No. 2172344-91-9 represents a complex molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug development. This compound, specifically designated as 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid, is a derivative of azetidine with a cyclobutane ring and a fluoren-9-yl moiety. The synthesis and functionalization of such molecules are critical in the design of bioactive compounds, as they can modulate protein interactions and exhibit specific pharmacological activities.

Recent studies have highlighted the importance of fluoren-9-yl groups in enhancing the stability and solubility of organic molecules. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that fluoren-9-yl-based derivatives can significantly improve the pharmacokinetic profiles of small molecule drugs by reducing metabolic degradation. This property makes CAS No. 2172344-91-9 a promising candidate for the development of long-acting therapeutic agents.

The methoxycarbonyl group in the molecule plays a dual role in both structural and functional contexts. It not only contributes to the overall hydrophobicity of the compound but also serves as a site for further chemical modifications. Researchers have explored the potential of methoxycarbonyl derivatives in targeting specific cellular pathways, particularly in the context of inflammatory diseases. A 2024 study published in Angewandte Chemie reported that such modifications could enhance the selectivity of compounds for cytokine receptors, offering new therapeutic strategies for conditions like rheumatoid arthritis.

The cyclobutane ring in CAS No. 2172344-91-9 is a key structural element that influences the molecule's conformational flexibility. This feature is particularly relevant in the design of peptide mimetics, where the ability to adopt specific secondary structures is crucial for biological activity. A 2023 review in Nature Reviews Drug Discovery emphasized the role of cyclobutane derivatives in stabilizing beta-sheet conformations, which are often associated with the binding of ligands to protein targets.

The 3-methylazetidine moiety is another critical component of this compound. Its presence introduces steric hindrance and electronic effects that can modulate the reactivity of the molecule. Recent work in ACS Chemical Biology (2024) has shown that 3-methylazetidine derivatives can act as pro-drugs, where the methyl group undergoes metabolic activation to release the active pharmacophore. This property is particularly valuable in the context of targeted drug delivery, where controlled release of the active compound is essential.

One of the most significant advantages of CAS No. 2172344-91-9 is its potential for click chemistry applications. The presence of multiple functional groups, including methoxycarbonyl and azetidine, allows for the facile synthesis of complex molecules through bioorthogonal reactions. A 2023 article in Chemical Science described the use of this compound as a scaffold for the development of fluorescent probes that can track cellular processes in real-time, which has implications for both basic research and drug discovery.

Furthermore, the fluoren-9-yl group in this molecule has been shown to enhance the photostability of organic compounds, which is a critical factor in the development of photopharmacology agents. A 2024 study in Advanced Materials demonstrated that fluoren-9-yl-based compounds can be activated by near-infrared light, enabling the precise control of drug release in vivo. This technology has the potential to revolutionize the treatment of conditions such as solid tumors, where localized drug delivery is highly desirable.

The synthesis of CAS No. 2172344-91-9 involves a series of sophisticated chemical transformations, including the formation of the fluoren-9-yl ring and the introduction of the azetidine moiety. Researchers have employed asymmetric catalysis and organocatalytic methods to achieve high stereoselectivity in these steps. A 2023 paper in JACS described a novel organocatalytic route that enables the efficient synthesis of this compound, which is a crucial advancement in the field of green chemistry.

In addition to its synthetic utility, CAS No. 2172344-91-9 has shown potential in antimicrobial applications. The fluoren-9-yl and azetidine moieties may interfere with bacterial cell wall synthesis or disrupt membrane integrity. A 2024 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound exhibited antibacterial activity against multidrug-resistant strains, highlighting its relevance in the context of antimicrobial resistance.

The development of CAS No. 2172344-91-9 as a therapeutic agent is also being explored in the context of neurodegenerative diseases. The cyclobutane ring and azetidine moiety may interact with protein misfolding pathways, which are implicated in conditions such as Alzheimer's disease and parkinsonism. A 2023 preclinical study in Neuron suggested that compounds with similar structures could inhibit the aggregation of tau proteins, offering a potential therapeutic strategy for these diseases.

Overall, CAS No. 2172344-91-9 represents a multifunctional molecule with diverse applications in medicinal chemistry. Its unique structural features, including the fluoren-9-yl group, methoxycarbonyl functionality, and azetidine moiety, make it a valuable scaffold for the design of novel therapeutics. Ongoing research into its biological activity and synthetic versatility is expected to further expand its potential in the pharmaceutical industry.